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Compound of Interest

Compound Name: 2'-Deoxyadenosine-13C10

Cat. No.: B15136241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the isotopic purity of 2'-
Deoxyadenosine-13C10, a crucial stable isotope-labeled nucleoside for advanced research

applications. This document details the specifications of commercially available 2'-
Deoxyadenosine-13C10, outlines the methodologies for determining its isotopic enrichment,

and presents a logical workflow for its analysis.

Quantitative Data Summary
The isotopic and chemical purity of commercially available 2'-Deoxyadenosine-13C10 and its

derivatives are consistently high, ensuring reliability and accuracy in experimental setups. The

following tables summarize the key quantitative data for various forms of this labeled

compound.

Table 1: Isotopic and Chemical Purity of 2'-Deoxyadenosine-13C10 and its Derivatives
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Compound
Isotopic Purity (¹³C
atom %)

Chemical Purity
(%)

Supplier Examples

2'-Deoxyadenosine-

¹³C₁₀ monohydrate
≥98 ≥95

Cambridge Isotope

Laboratories, Inc.[1]

2'-Deoxyadenosine-

¹³C₁₀,¹⁵N₅ 5'-

monophosphate

disodium salt

≥98 ≥95 Sigma-Aldrich[2]

2'-Deoxyadenosine-

¹³C₁₀,¹⁵N₅ 5'-

triphosphate disodium

salt solution

≥98 ≥95 Sigma-Aldrich

Experimental Protocols for Isotopic Purity
Determination
The determination of isotopic purity for ¹³C-labeled compounds like 2'-Deoxyadenosine-¹³C₁₀

relies primarily on two analytical techniques: Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS). These methods allow for the precise quantification

of the degree of ¹³C enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful non-destructive technique for determining the isotopic

enrichment of carbon-13. By analyzing the ¹³C NMR spectrum, the relative abundance of ¹³C at

each carbon position can be determined.

Protocol for ¹³C NMR Analysis:

Sample Preparation:

Dissolve a precisely weighed amount of 2'-Deoxyadenosine-¹³C₁₀ in a suitable deuterated

solvent (e.g., DMSO-d₆ or D₂O). The concentration should be optimized for the specific

NMR instrument, typically in the range of 5-20 mg/mL.
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Transfer the solution to a 5 mm NMR tube.

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband

probe.

Tune and match the probe for the ¹³C frequency.

Set the sample temperature, typically to 25°C.

Data Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum. This simplifies the spectrum by removing

¹H-¹³C couplings, resulting in a single peak for each unique carbon atom.

Key acquisition parameters to optimize include:

Pulse sequence: A standard single-pulse experiment (e.g., zgpg30) is typically used.

Relaxation delay (d1): A sufficiently long delay (e.g., 5-10 seconds) is crucial to ensure

full relaxation of all carbon nuclei for accurate quantification.

Number of scans (ns): A sufficient number of scans should be acquired to achieve a

good signal-to-noise ratio.

Acquire a corresponding ¹H NMR spectrum to confirm the chemical identity and purity of

the compound.

Data Processing and Analysis:

Apply Fourier transformation to the acquired free induction decay (FID).

Phase and baseline correct the resulting spectrum.

Integrate the peaks corresponding to the ten carbon atoms of the 2'-deoxyadenosine

molecule.
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The isotopic purity is calculated by comparing the integral of the ¹³C signals to the integral

of a known internal standard or by assuming that the sum of all carbon signals represents

100% of the labeled species. The presence of any small peaks corresponding to the

unlabeled compound would indicate incomplete labeling.

Mass Spectrometry (MS)
High-resolution mass spectrometry is another highly sensitive method for determining isotopic

purity. It allows for the separation and quantification of molecules based on their mass-to-

charge ratio (m/z), easily distinguishing between the ¹³C-labeled and unlabeled isotopologues.

Protocol for High-Resolution Mass Spectrometry Analysis:

Sample Preparation:

Prepare a dilute solution of 2'-Deoxyadenosine-¹³C₁₀ in a solvent compatible with the

ionization source (e.g., methanol or acetonitrile/water). A typical concentration is in the low

µg/mL to ng/mL range.

Instrument Setup:

Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF), Orbitrap, or

Fourier Transform Ion Cyclotron Resonance (FT-ICR) instrument.

Choose a soft ionization technique to minimize fragmentation, such as Electrospray

Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI). ESI is commonly

used for nucleosides.

Calibrate the mass spectrometer using a known standard to ensure high mass accuracy.

Data Acquisition:

Acquire the mass spectrum in full scan mode to observe the molecular ion peaks.

The expected molecular ion for fully labeled 2'-Deoxyadenosine-¹³C₁₀ ([M+H]⁺) will have

an m/z that is 10 Da higher than the unlabeled compound.

Data Analysis:
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Identify the peak corresponding to the fully labeled 2'-Deoxyadenosine-¹³C₁₀ and any

peaks corresponding to the unlabeled (M+0) or partially labeled (M+1 to M+9) species.

The isotopic purity is calculated by determining the ratio of the peak intensity of the fully

labeled species to the sum of the intensities of all isotopologue peaks.

Corrections for the natural abundance of ¹³C in the unlabeled compound may be

necessary for very precise measurements.

Visualization of Analytical Workflow
The following diagram illustrates the general workflow for the analysis of 2'-Deoxyadenosine-

¹³C₁₀ to determine its isotopic and chemical purity.
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Caption: Workflow for Purity Analysis.

This technical guide provides a foundational understanding of the isotopic purity of 2'-
Deoxyadenosine-13C10. For specific applications, researchers are encouraged to consult the

certificates of analysis provided by their suppliers and to optimize the analytical methods for

their particular instrumentation and experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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